Cas no 26785-89-7 (Methyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate)

• Product Name: Methyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate
• CAS No: 26785-89-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1084161
• PubChem ID: 14856793
• Update Time: 2025-09-22

Methyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate
• Methyl 4,5,6,7-tetrahydro-1H-benzimidazole-5-carboxylate
• D75447
• MFCD20662345
• DB-096308
• 4,5,6,7-tetrahydro-1 H-benzimidazole-5-carboxylic acid methyl ester
• Methyl 4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylate
• EN300-755280
• SCHEMBL8542781
• methyl 4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxylate
• 4,5,6,7-tetrahydro-1H-benzimidazole-5-carboxylic acid methyl ester
• Methyl4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate
• BBA78589
• CS-0093742
• 26785-89-7
• MJLAMGHGLJXZLT-UHFFFAOYSA-N
• SCHEMBL1417641

• Inchi： 1S/C9H12N2O2/c1-13-9(12)6-2-3-7-8(4-6)11-5-10-7/h5-6H,2-4H2,1H3,(H,10,11)
• InChI Key： MJLAMGHGLJXZLT-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2=C(CC1)N=CN2)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98